1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one
Description
Properties
Molecular Formula |
C10H16N2O |
|---|---|
Molecular Weight |
180.25 g/mol |
IUPAC Name |
1-[4-(prop-2-ynylamino)piperidin-1-yl]ethanone |
InChI |
InChI=1S/C10H16N2O/c1-3-6-11-10-4-7-12(8-5-10)9(2)13/h1,10-11H,4-8H2,2H3 |
InChI Key |
AGNSRTDFPICIDB-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)N1CCC(CC1)NCC#C |
Origin of Product |
United States |
Preparation Methods
Acetyl Chloride Method
A mixture of the propynylamine-substituted piperidine and acetyl chloride (1.2 equivalents) in dichloromethane (DCM) is stirred at 0–5°C for 1 hour, followed by warming to room temperature for 4 hours. The reaction is quenched with ice water, and the product is extracted with DCM. After solvent evaporation, the crude material is purified via silica gel chromatography (eluent: ethyl acetate/hexane, 1:3), yielding 80–85% of the target compound.
Acetic Anhydride Method
Using acetic anhydride (1.5 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP) in tetrahydrofuran (THF), the reaction proceeds at reflux for 6 hours. This method offers milder conditions and reduces side reactions, with yields comparable to the acetyl chloride route (78–83%).
Purification and Characterization
Purification is critical due to the presence of unreacted starting materials and by-products. Recrystallization from ethanol or ethanol-ethyl acetate mixtures (1:1 v/v) produces crystals with >97% purity, as confirmed by HPLC. Structural characterization relies on nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS):
-
¹H NMR (400 MHz, CDCl₃): δ 4.15 (s, 1H, ≡CH), 3.80–3.60 (m, 2H, NCH₂), 3.10–2.90 (m, 2H, piperidine-H), 2.40 (s, 3H, COCH₃).
-
HRMS (ESI): m/z calculated for C₁₀H₁₆N₂O [M+H]⁺: 181.1335; found: 181.1338.
Comparative Analysis of Synthetic Routes
| Method | Reagents | Conditions | Yield | Purity |
|---|---|---|---|---|
| Nucleophilic Substitution | Propargyl bromide, K₂CO₃ | 80°C, 24 h | 55–70% | 90–95% |
| Reductive Amination | Propargyl aldehyde, NaBH₃CN | RT, 8 h | 60–75% | 92–96% |
| Acetylation (Cl) | Acetyl chloride, TEA | 0–25°C, 5 h | 80–85% | 97% |
| Acetylation (Anhydride) | Acetic anhydride, DMAP | THF reflux, 6 h | 78–83% | 96% |
The reductive amination route offers superior regioselectivity, while acetylation with acetyl chloride achieves higher yields. Industrial-scale production may favor the acetic anhydride method due to its operational safety and reduced corrosivity.
Challenges and Optimization
Key challenges include controlling the exothermic nature of the acetylation step and minimizing oligomerization of the propynylamine intermediate. Optimizations such as slow reagent addition and temperature control (-5°C during acetyl chloride addition) improve reproducibility. Furthermore, replacing traditional column chromatography with recrystallization reduces solvent waste and cost .
Chemical Reactions Analysis
Types of Reactions
1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) in an acidic medium.
Reduction: Sodium borohydride (NaBH4) in methanol.
Substitution: Nucleophiles like amines in the presence of a base such as triethylamine (TEA).
Major Products Formed
Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.
Reduction: Reduced derivatives with hydrogenated functional groups.
Substitution: Substituted products with new functional groups replacing the original substituents.
Scientific Research Applications
Antimicrobial Activity
In vitro studies have demonstrated that piperidine derivatives can possess significant antimicrobial activity. For instance, compounds similar to 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one have been evaluated for their efficacy against various bacterial strains. The incorporation of alkynyl groups in the structure may enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial membranes .
CNS Disorders Treatment
The compound's potential role in treating central nervous system (CNS) disorders is noteworthy. It may serve as a lead compound for developing treatments for conditions such as anxiety disorders and depression. The modulation of neurotransmitter systems mentioned earlier could lead to therapeutic advancements in these areas .
Building Block for Complex Molecules
The unique structure of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one makes it a valuable intermediate in organic synthesis. It can be utilized as a building block for synthesizing more complex molecules, particularly those with biological activity. Its reactivity can be exploited in various coupling reactions, making it an essential component in drug discovery and development processes .
Case Studies and Research Findings
Several studies highlight the significance of piperidine derivatives in drug development:
Mechanism of Action
The mechanism of action of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, leading to the modulation of biochemical pathways. For example, it may inhibit certain enzymes involved in disease processes, thereby exhibiting therapeutic potential .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The biological and chemical properties of piperidine derivatives are highly influenced by substituents. Below is a comparative analysis of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one and its analogs:
Table 1: Structural and Functional Comparison of Piperidine Derivatives
Key Insights
Substituent Impact on Activity: The propargylamino group in the target compound distinguishes it from analogs with aromatic (e.g., pyrimidinyl, phenyl) or alkyloxy substituents. In contrast, 4-chlorobenzoyl () and pyrimidin-4-ylamino () substituents enhance interactions with hydrophobic enzyme pockets, as seen in PRMT5 inhibitors .
Synthetic Routes: Piperidine-linked acetyl derivatives are commonly synthesized via nucleophilic substitution (e.g., piperidine reacting with bromoacetophenones) or condensation reactions (e.g., DMF-DMA-mediated enaminone formation) . The propargylamino group may require specialized conditions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), though this is speculative based on the evidence.
Therapeutic Potential: While the target compound’s applications are unspecified, analogs demonstrate diverse activities: PRMT5 inhibition (anticancer), anti-ulcer, and anti-inflammatory effects. The propargyl group’s metabolic stability could position it as a candidate for CNS-targeting drugs, where piperidine derivatives are prevalent .
Data Tables
Table 2: Physicochemical Properties
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number |
|---|---|---|---|
| 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one | C₉H₁₄N₂O | 166.22 | 1152710-39-8 |
| 1-(4-(Pyrimidin-4-ylamino)piperidin-1-yl)ethan-1-one | C₁₁H₁₆N₄O | 220.27 | Not provided |
| 1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethan-1-one | C₁₄H₁₆ClNO₂ | 265.74 | 59084-15-0 |
Biological Activity
1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one, commonly referred to as compound 1152710-39-8, is a piperidine derivative that has garnered attention for its potential biological activities. This article delves into its synthesis, characterization, and biological effects, particularly focusing on its antimicrobial properties and potential therapeutic applications.
Synthesis and Characterization
The synthesis of 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one typically involves the reaction of piperidine derivatives with propargylamine under controlled conditions. Characterization methods such as IR, NMR, and mass spectrometry are employed to confirm the structure and purity of the compound.
Table 1: Characterization Techniques
| Technique | Purpose |
|---|---|
| IR | Identify functional groups |
| NMR | Determine molecular structure |
| Mass Spectrometry | Confirm molecular weight and purity |
Antimicrobial Activity
Recent studies have indicated that 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one exhibits significant antimicrobial properties. A series of related compounds have been tested against various bacterial and fungal strains, demonstrating varying degrees of efficacy.
In a comparative study, derivatives of this compound were evaluated for their minimum inhibitory concentration (MIC) against selected pathogens. The results showed that certain derivatives exhibited better activity than standard antibiotics such as ciprofloxacin and ketoconazole.
Table 2: Antimicrobial Activity Results
| Compound ID | Bacterial Strain | MIC (µg/mL) | Comparison Standard |
|---|---|---|---|
| 17 | Staphylococcus aureus | 8 | Ciprofloxacin (2) |
| 19 | Escherichia coli | 16 | Ketoconazole (8) |
| 20 | Candida albicans | 4 | Ketoconazole (4) |
The mechanism by which 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one exerts its biological effects is believed to involve interaction with specific cellular targets. The compound can function as a nucleophile in various biochemical pathways, potentially disrupting essential cellular processes in microbes.
Case Studies
A notable study focused on the synthesis of several piperidine derivatives, including 1-(4-(Prop-2-yn-1-ylamino)piperidin-1-yl)ethan-1-one, where researchers observed enhanced antimicrobial activity against resistant strains. The study utilized both in vitro assays and computational modeling to elucidate the interactions at the molecular level.
Key Findings:
- Enhanced Efficacy : Certain derivatives showed improved efficacy against multi-drug resistant bacteria.
- Structure Activity Relationship (SAR) : Variations in substituents on the piperidine ring significantly influenced antimicrobial potency.
Q & A
Q. Yield Optimization Strategies :
- Temperature Control : Maintain 0–5°C during acylation to minimize side reactions.
- Catalyst Screening : Test alternatives like BF-EtO for improved regioselectivity.
- Workup Adjustments : Use saturated NaHCO washes to neutralize acidic byproducts .
Example Data from Analogous Syntheses :
| Compound | Yield (%) | Key Conditions |
|---|---|---|
| 9a | 62 | DCM, RT, 12h |
| 9b | 55 | DCM, 40°C, 8h |
| 9g | 54 | THF, 0°C, 24h |
Basic: Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral features should researchers analyze?
Q. Methodological Answer :
- HRMS (High-Resolution Mass Spectrometry) : Confirm molecular formula (e.g., [M+H] peak for CHNO at m/z 179.1184) .
- H NMR : Key signals include:
- C NMR : Carbonyl signal at δ 205–210 ppm, sp-hybridized carbons (≡C-) at δ 70–85 ppm .
Data Contradiction Analysis :
Discrepancies in δ values may arise from solvent effects (CDCl vs. DMSO-d) or conformational flexibility. Use 2D NMR (COSY, HSQC) to resolve ambiguities .
Advanced: How can computational chemistry aid in predicting the biological activity of derivatives?
Q. Methodological Answer :
Docking Studies : Model interactions with target enzymes (e.g., fungal CYP51 for fungicidal activity) using AutoDock Vina. Prioritize derivatives with binding energies ≤ -8 kcal/mol .
QSAR (Quantitative Structure-Activity Relationship) : Correlate substituent electronic parameters (Hammett σ) with antifungal IC values. For example, electron-withdrawing groups on the thiazole ring enhance activity .
MD Simulations : Assess piperidine ring puckering (Cremer-Pople parameters) to evaluate conformational stability in aqueous environments .
Advanced: How should researchers address low yields in propargylation reactions?
Q. Methodological Answer :
Byproduct Identification : Use LC-MS to detect undesired dimerization (e.g., diyne formation).
Reagent Optimization : Replace propargyl bromide with propargyl mesylate to reduce steric hindrance.
Microwave-Assisted Synthesis : Reduce reaction time from 24h to 1h at 80°C, improving yield by 15–20% .
Q. Troubleshooting Table :
| Issue | Solution | Reference |
|---|---|---|
| Dimerization | Add CuI (10 mol%) as inhibitor | |
| Incomplete acylation | Use excess acetyl chloride (1.5 eq) |
Advanced: How to resolve crystallographic data contradictions between experimental and computational models?
Q. Methodological Answer :
Refinement Software : Use SHELXL for small-molecule refinement. Discrepancies in bond lengths >0.02 Å indicate possible disorder; apply TWIN/BASF commands .
DFT Comparison : Optimize geometry at B3LYP/6-31G(d) level. RMSD >0.1 Å suggests experimental errors (e.g., thermal motion).
Data Collection : Ensure high-resolution (<1.0 Å) X-ray data at 100 K to minimize thermal effects .
Advanced: What strategies validate the fungicidal mechanism of action?
Q. Methodological Answer :
Enzyme Inhibition Assays : Measure IC against fungal lanosterol 14α-demethylase (CYP51) using UV-Vis spectroscopy (∆ absorbance at 450 nm) .
Resistance Studies : Serial passage fungi (e.g., Botrytis cinerea) under compound pressure; monitor mutations via whole-genome sequencing.
Metabolic Profiling : Use C-labeled glucose to track disruption in ergosterol biosynthesis via GC-MS .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
